Cas no 7686-40-0 (Benzo[d][1,2,3]thiadiazol-5-ol)

Benzo[d][1,2,3]thiadiazol-5-ol structure
7686-40-0 structure
Product Name:Benzo[d][1,2,3]thiadiazol-5-ol
CAS No:7686-40-0
MF:C6H4N2OS
MW:152.173759460449
CID:2736473
PubChem ID:20316939
Update Time:2025-04-21

Benzo[d][1,2,3]thiadiazol-5-ol Chemical and Physical Properties

Names and Identifiers

    • Benzo[d][1,2,3]thiadiazol-5-ol
    • 7686-40-0
    • 1,2,3-Benzothiadiazol-5-ol
    • NHIUNLRPUWWODC-UHFFFAOYSA-N
    • DB-407088
    • SCHEMBL2211155
    • Inchi: 1S/C6H4N2OS/c9-4-1-2-6-5(3-4)7-8-10-6/h1-3,9H
    • InChI Key: NHIUNLRPUWWODC-UHFFFAOYSA-N
    • SMILES: S1C2C=CC(=CC=2N=N1)O

Computed Properties

  • Exact Mass: 152.00443393Da
  • Monoisotopic Mass: 152.00443393Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 74.3Ų

Benzo[d][1,2,3]thiadiazol-5-ol Related Literature

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